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Compound of Interest

Compound Name:
(R)-2-(4-Chlorophenyl)-2-

hydroxypropionic Acid

Cat. No.: B11725858

Get Quote

Executive Summary: Immediate Action Plan
Do not dispose of this compound down the drain.

(R)-2-(4-Chlorophenyl)-2-hydroxypropionic acid is classified as a Halogenated Organic

Acid.[1][2] Proper disposal requires strict segregation from non-halogenated waste streams to

prevent the formation of hazardous combustion byproducts (e.g., dioxins) during downstream

incineration.[1]

Disposal Classification:

Primary Stream: Halogenated Organic Waste.[1][2][3]

RCRA Status (US): Hazardous Waste (Characteristic: Toxic/Irritant; Potential D002 if in acidic

solution).[2]

Key Incompatibility: Strong Oxidizers, Strong Bases (unless controlled neutralization is

intended).[1][2]
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Chemical Profile & Hazard Identification
Understanding the physicochemical properties of this specific enantiomer is critical for selecting

the correct waste container and segregation strategy.

Property Data Disposal Implication

Chemical Name
(R)-2-(4-Chlorophenyl)-2-

hydroxypropionic Acid

Halogenated: Must be

incinerated at high

temperatures with scrubbing.

[1][2]

Functional Groups
Carboxylic Acid, Secondary

Alcohol, Chlorinated Aromatic

Acidic: Can corrode metal

containers.[1][2] Use Glass or

HDPE.[1][2]

Physical State Solid (Powder/Crystal)

Dust Hazard: Use HEPA

vacuum or wet-wiping for

spills.[1][2]

Acidity (pKa) ~3.5 - 4.0

Segregation: Do not mix with

cyanide or sulfide waste (risk

of HCN/H2S gas).[1][2]

Water Solubility Low to Moderate

Mobility: Persistent in aqueous

environments; prevent release

to soil/water.[2]

Safety Data Sheet (SDS) Highlights:

H315: Causes skin irritation.[1][2][4][5]

H319: Causes serious eye irritation.[1][2][4][5][6]

H335: May cause respiratory irritation.[1][2][4][5][6][7]

H302: Harmful if swallowed.[1][2][5]

Waste Segregation Protocol (The "Golden Rule")
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The most common compliance failure in laboratories is the mixing of halogenated and non-

halogenated waste.

Why it matters: Non-halogenated waste (e.g., Acetone, Methanol) is often used as fuel

blending for cement kilns.[1][2] Halogenated waste requires specialized incineration to

capture HCl and prevent dioxin formation.[2] Contaminating a non-halogenated drum with

even small amounts of this chlorophenyl compound reclassifies the entire drum as

halogenated, significantly increasing disposal costs and environmental impact.[2]

Decision Tree: Waste Stream Selection

Waste Generation:
(R)-2-(4-Chlorophenyl)-2-hydroxypropionic Acid

Physical State?

Solid Waste
(Powder, Contaminated Gloves)

Dry Solid

Liquid Waste
(Mother Liquor, HPLC Effluent)

Solution

Hazardous Solid Waste Bin
(Label: Toxic/Irritant)

Double Bagged

Solvent Composition?

Halogenated Solvent Waste
(Red Can/Tag)

Contains Organics
(DCM, MeOH, etc.)

Aqueous Waste
(Check pH)

>95% Water
(Trace Organics)

Preferred Path
(Do Not Drain)
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Click to download full resolution via product page

Figure 1: Decision logic for segregating (R)-2-(4-Chlorophenyl)-2-hydroxypropionic acid
waste streams.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Solid (Expired or Surplus)
[1][2]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass

amber jar. Avoid metal containers due to the acidic nature of the compound.

Labeling: Attach a hazardous waste tag immediately.[1][2]

Constituents: "(R)-2-(4-Chlorophenyl)-2-hydroxypropionic Acid".[1][2]

Hazards: Check "Toxic" and "Irritant".[2][5][8]

Secondary Containment: Place the sealed jar inside a clear zip-lock bag to prevent

contamination of the outer container during transport.

Storage: Store in the "Solid Hazardous Waste" satellite accumulation area until pickup.

Scenario B: Disposal of HPLC/Reaction Mixtures
(Liquid)

Compatibility Check: Ensure the waste container does not contain strong bases (NaOH,

KOH) or strong oxidizers (Peroxides, Nitric Acid).[1][2]

Collection: Pour into the Halogenated Solvent Waste carboy (typically red safety cans or

HDPE carboys).

Note: Even if the solvent is Methanol (non-halogenated), the presence of the chlorophenyl

compound mandates the "Halogenated" designation.[1][2]

pH Adjustment (Optional but Recommended): If the solution is highly acidic (pH < 2), it is

good practice to neutralize slightly (to pH 4-7) using Sodium Bicarbonate before adding to
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the main waste drum to prevent corrosion of the waste drum, provided your facility SOP

permits bench-top neutralization.[1][2]

Log Entry: Record the volume and approximate concentration on the waste log sheet.

Scenario C: Spill Cleanup
PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1][2] If powder is fine/dusty, wear an

N95 or P100 respirator.[1][2]

Containment:

Solid Spill: Do not dry sweep (creates dust).[1][2] Cover with wet paper towels or use a

HEPA vacuum.[1][2]

Liquid Spill: Absorb with vermiculite, sand, or commercial spill pads.[1][2]

Disposal of Debris: Place all contaminated cleaning materials (towels, gloves, scoop) into a

heavy-duty plastic bag.[1][2] Label as "Hazardous Waste - Solid (Contaminated Debris)".[1]

[2]

Regulatory & Compliance Context
EPA (United States):[1][2]

This compound falls under 40 CFR 261.24 (Toxicity Characteristic) if leachable, but is

universally treated as a Listed Waste (F-listed or P/U-listed equivalents) based on the

halogenated content.[1][2]

Land Disposal Restrictions (LDR): Halogenated organics are prohibited from land disposal

without prior treatment (usually incineration).[1][2]

EU (Europe):

EWC Code: Likely 07 05 03* (organic halogenated solvents, washing liquids and mother

liquors) or 16 05 06* (laboratory chemicals consisting of or containing hazardous

substances).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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